Cas no 936-54-9 (3-CHLOROPROPIOPHENONE)

• Product Name: 3-CHLOROPROPIOPHENONE
• CAS No: 936-54-9
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 797301
• Update Time: 2023-11-03

3-CHLOROPROPIOPHENONE Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-ethyl-5-methyl-
• 3-CHLOROPROPIOPHENONE
• Benzenemethanol, 2-ethyl-5-methyl-

• Inchi： 1S/C10H14O/c1-3-9-5-4-8(2)6-10(9)7-11/h4-6,11H,3,7H2,1-2H3
• InChI Key： XCISMSXCGSKVNX-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C)=CC=C1CC

Computed Properties

• Exact Mass: 168.034
• Monoisotopic Mass: 168.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Pale yellow to yellowish brown crystalline powder
• Density: 1.132
• Melting Point: 48-50℃
• Boiling Point: 113-115℃ (4 mmHg)
• Flash Point: >110℃
• Refractive Index: 1.5578 (20 C)
• PSA: 17.07000
• LogP: 2.04970

3-CHLOROPROPIOPHENONE Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols